Cas no 497855-90-0 (5-Hydroxymethyl-1-isopropyl-2-mercaptoimidazole)

• Product Name: 5-Hydroxymethyl-1-isopropyl-2-mercaptoimidazole
• CAS No: 497855-90-0
• MF: C₇H₁₂N₂OS
• MW: 172.247980117798
• CID: 932815
• Update Time: 2023-08-02

5-Hydroxymethyl-1-isopropyl-2-mercaptoimidazole Chemical and Physical Properties

Names and Identifiers

• 2H-Imidazole-2-thione,1,3-dihydro-5-(hydroxymethyl)-1-(1-methylethyl)-(9CI)
• OXGPHMCTFUVFFU-UHFFFAOYSA-N
• 5-hydroxymethyl-1-isopropyl-2-mercaptoimidazole
• [1-(propan-2-yl)-2-sulfanyl-1H-imidazol-5-yl]methanol
• 5-Hydroxymethyl-1-isopropyl-2-mercaptoimidazole

• Inchi： 1S/C7H12N2OS/c1-5(2)9-6(4-10)3-8-7(9)11/h3,5,10H,4H2,1-2H3,(H,8,11)
• InChI Key： OXGPHMCTFUVFFU-UHFFFAOYSA-N
• SMILES： S=C1NC=C(CO)N1C(C)C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 201
• XLogP3: -0.1
• Topological Polar Surface Area: 67.6